Cas no 2640842-55-1 (3-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
• CAS No: 2640842-55-1
• MF: C₁₆H₁₈N₈
• MW: 322.36772108078
• CID: 5315602
• PubChem ID: 155800755
• Update Time: 2025-09-27

3-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• AKOS040710697
• 3-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine
• F6619-7614
• 2640842-55-1
• 3-[4-(6-Methyl-2-pyrazinyl)-1-piperazinyl]-6-(1H-pyrazol-1-yl)pyridazine

• Inchi： 1S/C16H18N8/c1-13-11-17-12-16(19-13)23-9-7-22(8-10-23)14-3-4-15(21-20-14)24-6-2-5-18-24/h2-6,11-12H,7-10H2,1H3
• InChI Key： YQGSCMHMRBUWMS-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC(C)=CN=C3)CC2)=NN=C(N2C=CC=N2)C=C1

Computed Properties

• Exact Mass: 322.16544261g/mol
• Monoisotopic Mass: 322.16544261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 612.2±55.0 °C(Predicted)
• pka: 5.20±0.10(Predicted)

Additional information on 3-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

Professional Introduction to Compound with CAS No. 2640842-55-1 and Product Name: 3-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine

The compound identified by the CAS number 2640842-55-1 and the product name 3-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential therapeutic applications and its unique chemical properties. The presence of multiple nitrogen-containing rings—specifically a piperazine and a pyrazole moiety—along with a pyridazine backbone, suggests a high degree of structural complexity that may contribute to its biological activity.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly for their role in modulating biological pathways. The compound in question exhibits a dual functionality derived from its 6-methylpyrazin-2-yl and 1H-pyrazol-1-yl substituents, which are known to interact with various biological targets. Such structural features are often employed in the design of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The specific arrangement of these groups around the pyridazine core enhances the compound's ability to engage with biological receptors, potentially leading to improved pharmacological outcomes.

Current research in the field of heterocyclic chemistry has demonstrated that modifications in the substitution patterns of these molecules can significantly alter their pharmacokinetic and pharmacodynamic profiles. The 3-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyridazine structure is no exception, as it combines elements that have been previously investigated for their bioactivity. For instance, the piperazine ring is frequently found in drugs used to treat conditions such as depression and schizophrenia due to its ability to modulate neurotransmitter systems. Similarly, the pyrazole moiety has shown promise in inhibiting enzymes involved in inflammation and pain signaling.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The introduction of the 6-methylpyrazin-2-yl group requires precise control over reaction conditions to ensure regioselectivity, while the attachment of the 1H-pyrazol-1-yl substituent necessitates careful consideration of solvents and catalysts. These synthetic challenges underscore the importance of advanced methodologies in producing complex molecules like this one. Recent advancements in flow chemistry and catalytic processes have made it possible to streamline these synthetic routes, improving yield and scalability.

From a computational chemistry perspective, the molecular modeling of 3-[4-(6-methylpyrazin-2-yl)piperazin-1-yl]-6-(1H-pyrazol-1-y)pyridazine has revealed insights into its potential interactions with biological targets. Studies using molecular docking have identified possible binding pockets within proteins associated with neurological disorders, suggesting that this compound may exhibit therapeutic effects similar to those of existing drugs but with improved selectivity or efficacy. Additionally, quantum mechanical calculations have provided valuable information about its electronic properties, which could guide further structural optimization.

The pharmacological evaluation of this compound is currently underway in preclinical studies. Initial results indicate that it demonstrates promising activity against several disease models, including those relevant to central nervous system disorders and metabolic diseases. The dual functionality provided by its heterocyclic framework allows it to interact with multiple targets simultaneously, which is a desirable trait for developing multifunctional therapeutics. Moreover, its chemical stability under various conditions makes it a candidate for further development into a drug candidate.

In conclusion, the compound identified by CAS no. 2640842-55-1 and named 3-[4-(6-methylpyrazin-2-y)piperazin-1-y] -6-(1H-pyrazol - 1 - yl) pyridazine represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a promising candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.